Cas no 2034585-42-5 (2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide)

• Product Name: 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide
• CAS No: 2034585-42-5
• MF: C₁₉H₁₇ClFN₃OS
• MW: 389.874185323715
• CID: 5353076
• Update Time: 2025-06-15

2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide
• 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide
• 2-chloro-N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]-4-fluorobenzamide

• Inchi： 1S/C19H17ClFN3OS/c20-16-9-14(21)3-4-15(16)19(25)22-6-7-24-18(12-1-2-12)10-17(23-24)13-5-8-26-11-13/h3-5,8-12H,1-2,6-7H2,(H,22,25)
• InChI Key： XAQVMSQXRRPZQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCN1C(=CC(C2=CSC=C2)=N1)C1CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 509
• XLogP3: 3.8
• Topological Polar Surface Area: 75.2

Additional information on 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide

Comprehensive Analysis of 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide (CAS No. 2034585-42-5)

The compound 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide (CAS No. 2034585-42-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This pyrazole-based derivative combines a cyclopropyl group, a thiophene ring, and a fluorobenzamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel treatments in areas such as inflammation and metabolic disorders.

One of the key reasons for the growing interest in CAS No. 2034585-42-5 is its potential as a small-molecule inhibitor. The compound's chloro-fluorobenzamide segment is known to enhance binding affinity to specific protein targets, while the thiophene-pyrazole core contributes to its metabolic stability. Recent studies have explored its structure-activity relationship (SAR), revealing insights into how modifications to the cyclopropyl or thiophene groups could optimize efficacy. These findings align with current trends in precision medicine, where tailored molecular designs are critical for targeting disease pathways.

From a synthetic chemistry perspective, 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide exemplifies the convergence of heterocyclic chemistry and amide coupling techniques. Its synthesis typically involves multi-step reactions, including cyclization and N-alkylation, to assemble the pyrazole-thiophene scaffold. The incorporation of a fluorine atom at the 4-position of the benzamide ring is a strategic choice, as fluorine is often used to improve pharmacokinetic properties such as membrane permeability and half-life. This aligns with the pharmaceutical industry's focus on bioisosteric replacements to enhance drug-like characteristics.

The compound's potential applications extend to kinase inhibition, a hot topic in oncology research. Kinases are frequently implicated in cancer progression, and small molecules like CAS No. 2034585-42-5 offer a pathway to modulate their activity. Computational modeling studies suggest that the thiophene-pyrazole system may interact with ATP-binding sites, a mechanism shared by several FDA-approved kinase inhibitors. This has spurred interest in its drug repurposing potential, especially given the rising demand for cost-effective therapeutics in global healthcare systems.

Another area of exploration is the compound's role in neuropharmacology. Preliminary data indicate that its fluorobenzamide component could influence neurotransmitter systems, making it relevant to conditions like anxiety and depression. With mental health awareness rising globally, researchers are keen to investigate whether 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide could serve as a scaffold for central nervous system (CNS)-targeted drugs. However, challenges such as blood-brain barrier (BBB) penetration must be addressed to unlock this potential.

Environmental and green chemistry considerations also play a role in the compound's development. The presence of a cyclopropyl group introduces steric constraints that may reduce off-target effects, a priority in sustainable drug design. Additionally, advancements in catalytic amidation techniques could streamline its synthesis, minimizing waste and energy consumption—a response to the pharmaceutical industry's push toward green synthesis protocols.

In summary, 2-chloro-N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide (CAS No. 2034585-42-5) represents a versatile chemical entity with broad implications for drug discovery. Its multi-target potential, coupled with innovations in synthetic and computational chemistry, positions it as a compound of interest for academia and industry alike. As research progresses, its applications in personalized medicine, kinase modulation, and CNS therapeutics will likely expand, offering new avenues to address unmet medical needs.